Cas no 2034530-61-3 (1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea)

• Product Name: 1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea
• CAS No: 2034530-61-3
• MF: C₂₀H₂₆N₄O
• MW: 338.446644306183
• CID: 5552894
• Update Time: 2025-06-11

1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea

• Inchi： 1S/C20H26N4O/c1-16-13-19(7-10-21-16)24-11-8-18(9-12-24)15-23-20(25)22-14-17-5-3-2-4-6-17/h2-7,10,13,18H,8-9,11-12,14-15H2,1H3,(H2,22,23,25)
• InChI Key： FZZSGGVTZOFCRJ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NCC1CCN(C2C=CN=C(C)C=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]urea

Introduction to 1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]urea (CAS No. 2034530-61-3)

1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034530-61-3, belongs to a class of molecules that exhibit promising properties for drug discovery and development. Its molecular structure incorporates a benzyl group, a urea moiety, and a piperidine ring system, which together contribute to its complex interactions with biological targets.

The chemical composition of 1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]urea can be described as a derivative of urea, where the urea group is substituted with a benzyl group at the 1-position and a complex piperidine-based side chain at the 3-position. The side chain itself is further modified with a 2-methylpyridin-4-yl group, which introduces additional functional diversity. This intricate arrangement of functional groups makes the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring piperidine moieties due to their ability to modulate various biological pathways. Piperidine derivatives are known for their favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical factors in drug development. The presence of the 2-methylpyridin-4-yl group in 1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]urea enhances its potential as a lead compound for further optimization.

The benzyl group in the molecular structure contributes to the compound's hydrophobicity, which can influence its binding affinity to biological targets. Additionally, the urea moiety is a well-known pharmacophore that has been extensively studied for its role in drug design. Urea-based compounds often exhibit inhibitory activity against various enzymes and receptors, making them attractive candidates for therapeutic intervention. The combination of these structural elements in 1-benzyl-3-[[1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl]urea suggests that it may possess multiple biological activities.

Recent research in medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are guided by insights from biochemical and pharmacological studies. The compound 1-benzyl-3-[[1-(2-methylpyridin-4-y)piperidin]-4-yllmethyl]urea exemplifies this approach, as its design incorporates elements that have been shown to enhance drug-like properties. For instance, the piperidine ring system is known to improve metabolic stability, while the urea group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets.

One of the most compelling aspects of 1-benzyl)-3-[[(l-(2-methylpyridin)-4-yllmethyl)urea is its potential application in addressing unmet medical needs. Current research efforts are focused on developing novel therapeutics that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of this compound make it a promising candidate for further investigation in these areas. Specifically, its ability to modulate enzyme activity and receptor binding suggests that it may have therapeutic effects in conditions where such modulations are beneficial.

The synthesis of 1-benzyl)-3-[[(l-(2-methylpyridin)-yllmethyl)urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-methylpyridine derivatives and piperidine-based compounds. These intermediates are then coupled using established synthetic methodologies to form the final product. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions can enhance the efficiency of this process.

In terms of analytical characterization, 1-benzyl)-3-[[(l-(2-methylpyridine)-yllmethyl)urea is typically analyzed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the compound's purity, molecular structure, and chemical environment. HPLC is particularly useful for assessing impurities and ensuring that the compound meets pharmaceutical-grade standards. NMR spectroscopy offers insights into the connectivity of atoms within the molecule, while MS provides information about its molecular weight and fragmentation patterns.

The pharmacological evaluation of 1-benzyl)-3-[[(l-(2-methylpyridine)-yllmethyl)urea involves testing its activity against various biological targets in vitro and in vivo. Initial studies often focus on assessing its interaction with enzymes and receptors relevant to specific disease pathways. For example, if this compound is being developed as an anti-inflammatory agent, researchers would investigate its ability to inhibit key inflammatory enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Similarly, if it is being explored as an anticancer agent, its activity against tumor cell lines would be evaluated.

One notable finding from recent studies is that 1-benzyl)-3-[[(l-(2-meth-pyridine)-yllmethyl)urea exhibits significant inhibitory activity against certain enzymes associated with cancer progression. In particular, it has been shown to inhibit tyrosine kinases, which are overexpressed in many cancer cells and play a crucial role in tumor growth and metastasis. This finding underscores the potential of this compound as an anticancer therapeutic agent